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Compound of Interest

Compound Name: Shanciol B

Cat. No.: B12411267

Disclaimer: This document provides a summary of available information on Shanciol B for
research and development professionals. It is important to note that a comprehensive, officially
recognized Material Safety Data Sheet (MSDS) for Shanciol B is not readily available in the
public domain. Therefore, this guide has been compiled from existing chemical databases and
scientific literature. In the absence of specific safety data, Shanciol B should be handled with
the utmost care, assuming it is a potentially hazardous substance. The safety data for
Schisandrol B, a compound with a related lignan scaffold, is included for illustrative purposes
and should not be considered as a direct substitute for data on Shanciol B.

Introduction

Shanciol B is a natural compound that has garnered interest in the biomedical research
community.[1] Its potential applications in studying various cancer manifestations, including
leukemia, lung cancer, and breast cancer, are currently being explored.[1] This guide provides
a consolidated overview of its chemical properties, what is known about its biological activity,
and general guidelines for its safe handling in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Shanciol B is presented in Table 1.
This information has been aggregated from various chemical databases.

Table 1: Physicochemical Properties of Shanciol B
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Property Value Source
Molecular Formula C25H2606 [2]
Molecular Weight 422.5 g/mol [2]

(2R,3S)-2-(4-hydroxy-3-
methoxyphenyl)-5-[2-(3-

IUPAC Name hydroxyphenyl)ethyl]-7- [2]
methoxy-3,4-dihydro-2H-

chromen-3-ol

CAS Number 208106-53-0 [2]

HY-N9814, AKOS040762704,
Synonyms [2]
DA-77823, CS-0203902

Hydrogen Bond Donor Count 3 [2]
Hydrogen Bond Acceptor

C);untg p ° 12
Rotatable Bond Count 6 [2]
Topological Polar Surface Area  88.4 A2 [2]
XLogP3 4.3 [2]

Safety and Handling

As a specific MSDS for Shanciol B is not available, standard laboratory precautions for
handling uncharacterized chemical compounds should be strictly followed. The following
guidelines are based on general best practices. For illustrative purposes, Table 2 provides
toxicological data for Schisandrol B, a related natural compound.

General Handling Precautions

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If working outside of a fume hood or with powders, a NIOSH-
approved respirator may be necessary.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

lllustrative Toxicological Data (Schisandrol B)

Table 2: Toxicological Data for Schisandrol B (for illustrative purposes only)

Metric Value Species Route Source
LD50 777 mg/kg Mouse Oral [3]
LD50 390 mg/kg Mouse Intraperitoneal [3]
LD50 500 mg/kg Mouse Subcutaneous [3]

Note: This data is for Schisandrol B and is provided as a reference for a related compound.
The toxicity of Shanciol B is unknown.

Biological Activity and Signaling Pathways

Emerging research indicates that Shanciol B may play a role in modulating key cellular
signaling pathways. One study has shown that Shanciol B (referred to in the study as SolB)
can suppress TGFB1-mediated NF-kB activation.[4] This effect is notable as it occurs through a
Smad-independent mechanism.[4] The TGFf(1 signaling pathway is crucial in the pathogenesis
of vascular fibrotic diseases, and its modulation by compounds like Shanciol B is a subject of

ongoing research.[4]

TGFB1-Mediated NF-kB Signaling Pathway

The following diagram illustrates the Smad-independent TGF1-mediated NF-kB signaling
pathway and the inhibitory role of Shanciol B.
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Caption: TGFB1-mediated NF-kB signaling and inhibition by Shanciol B.

Experimental Protocols

Detailed experimental protocols for working with Shanciol B are not widely published. The
following represents a generalized workflow for studying the effect of a compound like

Shanciol B on a cellular signaling pathway.

General Experimental Workflow

The diagram below outlines a typical workflow for assessing the impact of Shanciol B on a

target signaling pathway in a cell-based assay.
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Caption: General workflow for studying Shanciol B's cellular effects.

Conclusion

Shanciol B is a natural product with demonstrated potential to modulate the TGF31-NF-kB
signaling pathway, making it a compound of interest for further investigation, particularly in the
context of cancer and fibrotic diseases. However, the lack of comprehensive safety and
handling data necessitates a cautious approach. Researchers and drug development
professionals should adhere to stringent safety protocols for handling uncharacterized
compounds. Further research is required to fully elucidate the safety profile, mechanism of
action, and therapeutic potential of Shanciol B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

